2-[6-ethyl-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-4-19-9-14-24-22(15-19)27(31)25(35(32,33)21-12-10-20(34-3)11-13-21)16-29(24)17-26(30)28-23-8-6-5-7-18(23)2/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: SUOWCOLLKSSQLY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)OC)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

2-[6-ethyl-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C27H26N2O5S and its molecular weight is 490.57. The purity is usually 95%.
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Scientific Research Applications

Structural and Reaction Studies

• Comparative Metabolism of Chloroacetamide Herbicides : A study explored the metabolism of chloroacetamide herbicides, highlighting the complex metabolic pathways that may involve derivatives similar to the compound . This research sheds light on the potential environmental and biological impacts of such compounds (Coleman et al., 2000).

• Properties of Salt and Inclusion Compounds : Research on amide-containing isoquinoline derivatives focused on their structural aspects, showcasing how different treatments and interactions with acids can affect their crystalline and gel states, which might be relevant to understanding the compound's behavior in various conditions (Karmakar et al., 2007).

• Synthesis and Pharmacological Studies : A study on the synthesis of quinazolines as potential antimicrobial agents provides insights into the chemical synthesis processes that might be applicable to related compounds, including the one of interest. This research indicates the antimicrobial potential of similar structures (Desai et al., 2007).

• Synthesis of Novel Derivatives for Herbicidal Activities : Research on the synthesis of novel triazolinone derivatives, incorporating similar pharmacophores, demonstrated significant herbicidal activities, suggesting potential agricultural applications for related compounds (Luo et al., 2008).

Analytical and Material Science Applications

• Fluorescence Derivatization for HPLC : A study demonstrated the use of a related compound as a fluorescence derivatization reagent for alcohols in high-performance liquid chromatography (HPLC), indicating potential analytical applications for similar compounds (Yoshida et al., 1992).

• Coordination Complexes for Antioxidant Activity : Investigation into the synthesis of pyrazole-acetamide derivatives and their coordination complexes revealed significant antioxidant activity, suggesting potential therapeutic or protective roles for similar compounds (Chkirate et al., 2019).